Cas no 1199782-65-4 ((2-chloro-4-methoxyphenyl)methyl(methyl)amine)

• Product Name: (2-chloro-4-methoxyphenyl)methyl(methyl)amine
• CAS No: 1199782-65-4
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6044990
• PubChem ID: 60703058
• Update Time: 2025-07-19

(2-chloro-4-methoxyphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-methoxyphenyl)methyl(methyl)amine
• 1-(2-Chloro-4-methoxyphenyl)-N-methylmethanamine
• Benzenemethanamine, 2-chloro-4-methoxy-N-methyl-
• [(2-chloro-4-methoxyphenyl)methyl](methyl)amine
• EN300-1967432
• A1-36881
• AKOS009095952
• SCHEMBL13887881
• 1199782-65-4
• CS-0301540

• Inchi： 1S/C9H12ClNO/c1-11-6-7-3-4-8(12-2)5-9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key： NSGYKJBARXAELZ-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(OC)C=C1Cl

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 255.9±25.0 °C(Predicted)
• pka: 9.54±0.10(Predicted)

Additional information on (2-chloro-4-methoxyphenyl)methyl(methyl)amine

Introduction to (2-chloro-4-methoxyphenyl)methyl(methyl)amine (CAS No. 1199782-65-4)

(2-chloro-4-methoxyphenyl)methyl(methyl)amine, also known by its CAS number 1199782-65-4, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a 2-chloro-4-methoxyphenyl group and a methyl(methyl)amine moiety. The combination of these functional groups endows the compound with a range of chemical and biological properties that make it an interesting target for various scientific investigations.

The chemical formula of (2-chloro-4-methoxyphenyl)methyl(methyl)amine is C₁₀H₁₃ClNO₂, and its molecular weight is approximately 206.67 g/mol. The compound's structure can be visualized as a substituted benzene ring with a chlorine atom at the 2-position, a methoxy group at the 4-position, and a methyl(methyl)amine group attached to the benzene ring via a methyl bridge. This structural arrangement contributes to the compound's solubility, reactivity, and potential biological activity.

In recent years, (2-chloro-4-methoxyphenyl)methyl(methyl)amine has garnered attention for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of novel antiviral agents, particularly those targeting viral proteases. The presence of the methoxy and chlorine substituents can influence the compound's binding affinity to specific protein targets, making it a valuable starting material for medicinal chemists.

Beyond its use as a synthetic intermediate, (2-chloro-4-methoxyphenyl)methyl(methyl)amine has also been studied for its direct biological effects. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Additionally, there is growing interest in its potential as an antidepressant or anxiolytic agent due to its interaction with neurotransmitter systems in the brain.

The pharmacological profile of (2-chloro-4-methoxyphenyl)methyl(methyl)amine is still being elucidated, but early findings suggest that it may modulate serotonin and dopamine receptors. These neurotransmitters play crucial roles in mood regulation and cognitive function, making the compound a promising candidate for further investigation in psychiatric disorders. However, more comprehensive studies are needed to fully understand its mechanism of action and potential side effects.

In terms of safety and handling, (2-chloro-4-methoxyphenyl)methyl(methyl)amine should be treated with caution due to its chemical reactivity and potential for skin and eye irritation. It is recommended that laboratory personnel use appropriate personal protective equipment (PPE) when handling this compound to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The synthesis of (2-chloro-4-methoxyphenyl)methyl(methyl)amine can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 2-chloro-4-methoxybenzaldehyde with methylamine in the presence of a reducing agent such as sodium borohydride. This approach yields high-purity product with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, (2-chloro-4-methoxyphenyl)methyl(methyl)amine (CAS No. 1199782-65-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to advancements in drug discovery and healthcare.